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Application Notes and Protocols for Hydrazine
Nitrate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydrazine nitrate is a powerful energetic material and a versatile reagent in chemical

synthesis.[1] It is the salt formed from the reaction of hydrazine and nitric acid.[2] Due to its

high energy content, it is classified as an explosive and requires careful handling and storage.

[2][3] These application notes provide detailed protocols for the safe handling, storage,

synthesis, and disposal of hydrazine nitrate in a laboratory setting. Additionally, its properties

and applications in chemical synthesis are outlined.

Properties of Hydrazine Nitrate
Hydrazine nitrate exists as a white crystalline solid and is highly soluble in water.[2][3] It is

also soluble in hydrazine but has low solubility in alcohols.[2] The compound is known to exist

in two crystalline forms: a stable α-form and an unstable β-form.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of hydrazine nitrate is presented in

the table below.
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Property Value References

Chemical Formula N₂H₄·HNO₃ or N₂H₅NO₃ [2][3]

Molar Mass 95.06 g/mol

Appearance White crystalline solid [2]

Melting Point 70.7 °C (α-form)

Density 1.66 g/cm³ (α-form)

Solubility in Water Highly soluble [2]

Solubility in Alcohols Low [2]

Hygroscopicity Strong [2]

Energetic Properties
Hydrazine nitrate is a high-performance explosive. Its energetic properties are summarized in

the following table.

Property Value References

Heat of Formation (solid) -138.5 kJ/mol

Explosion Temperature 307 °C (50% detonation) [1]

Detonation Velocity 8.69 km/s (at 1.6 g/cm³) [3]

Impact Sensitivity Moderate

Friction Sensitivity Moderate

Experimental Protocols
Synthesis of Hydrazine Nitrate
Hydrazine nitrate can be synthesized by the direct reaction of hydrazine with nitric acid or

through a double decomposition reaction.

2.1.1. Direct Synthesis from Hydrazine and Nitric Acid
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This method involves the careful neutralization of hydrazine with nitric acid.

Materials:

Hydrazine hydrate (N₂H₄·H₂O)

Nitric acid (HNO₃, 60-70%)

Methanol or Ethanol (optional, for recrystallization)

Ice bath

Stirring plate and stir bar

pH meter or pH indicator strips

Büchner funnel and filter paper

Beakers and Erlenmeyer flasks

Procedure:

In a fume hood, place a beaker containing a determined amount of hydrazine hydrate in

an ice bath on a stirring plate.

Slowly add nitric acid dropwise to the stirring hydrazine hydrate solution. The reaction is

exothermic, so maintain the temperature below 40°C.

Monitor the pH of the solution. Continue adding nitric acid until the pH is neutral (pH 7).

Once neutralized, the solution contains dissolved hydrazine nitrate. To isolate the solid,

the solution can be concentrated by gentle heating (below 60°C) under reduced pressure,

followed by cooling to induce crystallization.

Collect the precipitated hydrazine nitrate crystals by vacuum filtration using a Büchner

funnel.

Wash the crystals with a small amount of cold methanol or ethanol to remove impurities.
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Dry the crystals in a desiccator at room temperature. Do not heat to dry.

2.1.2. Synthesis by Double Decomposition

This method avoids the direct use of concentrated acids.

Materials:

Hydrazine sulfate ((N₂H₅)₂SO₄)

Barium nitrate (Ba(NO₃)₂) or Calcium nitrate (Ca(NO₃)₂)

Deionized water

Stirring plate and stir bar

Büchner funnel and filter paper

Beakers

Procedure:

Prepare separate aqueous solutions of hydrazine sulfate and barium nitrate (or calcium

nitrate).

Slowly add the barium nitrate solution to the stirring hydrazine sulfate solution.

A white precipitate of barium sulfate (or calcium sulfate) will form.

Continue stirring for 30-60 minutes to ensure complete precipitation.

Filter the mixture to remove the insoluble sulfate salt. The filtrate is an aqueous solution of

hydrazine nitrate.

Isolate the solid hydrazine nitrate as described in the direct synthesis method (steps 4-7).

Recrystallization for Purification
For high-purity hydrazine nitrate, recrystallization is recommended.
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Procedure:

Dissolve the crude hydrazine nitrate in a minimum amount of hot deionized water

(around 60°C).

Once fully dissolved, allow the solution to cool slowly to room temperature.

Further cooling in an ice bath will promote maximum crystal formation.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of a cold solvent in which hydrazine nitrate is

sparingly soluble, such as ethanol.

Dry the purified crystals in a desiccator.

Protocol for Handling and Storage
Due to its explosive and toxic nature, strict safety protocols must be followed.

Personal Protective Equipment (PPE):

Safety goggles (chemical splash proof)

Face shield

Flame-retardant lab coat

Chemical-resistant gloves (nitrile or neoprene)

Closed-toe shoes

Handling:

Always handle hydrazine nitrate in a designated area, such as a chemical fume hood.

Use non-sparking tools (e.g., plastic or ceramic spatulas).

Avoid friction, impact, and electrostatic discharge.
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Work with the smallest quantities necessary for the experiment.

Ensure all equipment is clean and free from contaminants, especially oxidizing agents and

metals.

Storage:

Store hydrazine nitrate in a cool, dry, well-ventilated area.

Keep it away from heat, sparks, open flames, and direct sunlight.

Store in a tightly sealed, non-metallic container.

Segregate from incompatible materials (see Section 3).

The storage area should be clearly labeled with "Explosive" and "Toxic" warnings.

Do not store for prolonged periods.[3]

Spill Cleanup Protocol
Immediate Actions:

Evacuate the immediate area.

Alert others and the laboratory supervisor.

If the spill is large or involves a fire, activate the fire alarm and evacuate the building.

Only trained personnel with appropriate PPE should handle the cleanup.

Cleanup Procedure for Small Spills:

Wear the full PPE as described in section 2.3.

For solid spills, carefully sweep the material with a soft, natural-bristle brush and place it

into a designated waste container. Avoid creating dust.
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For liquid spills (solutions of hydrazine nitrate), absorb the spill with an inert absorbent

material like vermiculite or sand.

The contaminated absorbent should then be transferred to a designated waste container.

Decontaminate the spill area with a 5% aqueous solution of sodium hypochlorite or

calcium hypochlorite to neutralize any residual hydrazine.[4]

Wash the area with soap and water.

Disposal Protocol
Waste Collection:

All hydrazine nitrate waste, including contaminated materials, must be collected in a

clearly labeled, sealed, and compatible waste container.

Do not mix with other chemical waste.

Disposal Method:

Hydrazine nitrate waste is considered hazardous and must be disposed of through the

institution's hazardous waste management program.

A common method for the destruction of small quantities of hydrazine compounds is

through chemical neutralization with an oxidizing agent like a dilute solution of sodium

hypochlorite or calcium hypochlorite.[4] This should only be performed by trained

personnel.

Safety Information
Hazards

Explosive: Hydrazine nitrate is a powerful explosive that can be initiated by heat, shock, or

friction.

Toxic: It is highly toxic if ingested, inhaled, or absorbed through the skin.[3]

Corrosive: It can cause severe burns to the skin and eyes.
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Incompatible Materials
Hydrazine nitrate is incompatible with a wide range of materials. Contact with these

substances can lead to violent reactions, fire, or explosion.

Oxidizing agents: (e.g., peroxides, chlorates, nitrates)

Acids: (can lead to the formation of more sensitive compounds)

Metals and metal salts: (can catalyze decomposition)

Organic materials: (can form explosive mixtures)

First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has

stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Applications in Chemical Synthesis
While primarily known as an energetic material, hydrazine nitrate serves as a reagent in the

synthesis of various nitrogen-containing compounds.[1] Its utility in organic and inorganic

synthesis is of interest to researchers in drug development and materials science.

Synthesis of Heterocyclic Compounds: Hydrazine and its derivatives are fundamental

building blocks for a wide array of heterocyclic compounds, such as pyrazoles, pyridazines,

and triazoles, which are common scaffolds in pharmaceuticals.[5]
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Formation of Metal Complexes: Hydrazine nitrate is used to synthesize metal-hydrazine

complexes. These complexes are studied for their energetic properties and as precursors for

the synthesis of nano-materials.[6]

Reducing Agent: The hydrazine moiety can act as a reducing agent in certain chemical

transformations.[1]

Visualizations
Experimental Workflow: Synthesis of Hydrazine Nitrate
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Caption: Workflow for the synthesis and purification of hydrazine nitrate.
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Logical Relationship: Safe Handling and Storage
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Caption: Key elements for the safe handling and storage of hydrazine nitrate.

Experimental Workflow: Spill Cleanup
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Caption: Step-by-step workflow for the cleanup of a hydrazine nitrate spill.

Signaling Pathway: Decomposition of Hydrazine Nitrate
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Caption: Simplified decomposition pathways of hydrazine nitrate.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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